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Compound of Interest

Compound Name: THIP-d4

Cat. No.: B15579538 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

guidelines for THIP-d4 (Gaboxadol-d4). As specific safety data for the deuterated form is

unavailable, this guide is based on the properties of the parent compound, THIP (Gaboxadol).

The primary difference between the two compounds is the isotopic labeling, which is unlikely to

alter the fundamental chemical hazards. However, researchers should always consult the most

current Safety Data Sheet (SDS) provided by the supplier and perform their own risk

assessment before handling this compound. This guide is intended for use by trained

researchers, scientists, and drug development professionals.

Introduction
THIP-d4, the deuterated form of 4,5,6,7-tetrahydroisoxazolo[5,4-c]pyridin-3-ol (also known as

Gaboxadol), is a valuable tool in neuroscience research, particularly in studies involving

GABAergic neurotransmission due to its role as a selective GABA-A receptor agonist.[1][2] Its

isotopic labeling makes it suitable for use as an internal standard in pharmacokinetic and

metabolic studies. Understanding the safety and handling requirements is paramount to ensure

the well-being of laboratory personnel and the integrity of experimental outcomes.

Hazard Identification and Classification
THIP (Gaboxadol) is classified as a hazardous substance. The GHS classifications from

various suppliers indicate that the primary hazards are related to acute toxicity, skin and eye

irritation, and respiratory irritation.[3][4]
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Table 1: GHS Hazard Classification for THIP (Gaboxadol)

Hazard Class Category Hazard Statement GHS Pictogram

Acute toxicity, Oral 4
H302: Harmful if

swallowed

GHS07 (Exclamation

mark)

Skin

corrosion/irritation
2

H315: Causes skin

irritation

GHS07 (Exclamation

mark)

Serious eye

damage/eye irritation
2A

H319: Causes serious

eye irritation

GHS07 (Exclamation

mark)

Specific target organ

toxicity (single

exposure);

Respiratory tract

irritation

3
H335: May cause

respiratory irritation

GHS07 (Exclamation

mark)

Data compiled from multiple Safety Data Sheets.[3][4]

Toxicological Data
To the best of current knowledge, the toxicological properties of THIP have not been

exhaustively investigated.[5] The available acute toxicity data is summarized below. It is

important to note that this compound should be handled as if it were hazardous until more

comprehensive information is available.[6]

Table 2: Acute Toxicity of THIP (Gaboxadol) Hydrobromide in Mice

Route of Administration LD50 (mg/kg)

Intravenous (i.v.) 80

Intraperitoneal (i.p.) 145

Oral >320

Source: U.S. Patent data as cited by the Merck Index.[7]
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Physicochemical Properties
Understanding the physical and chemical properties of THIP-d4 is essential for safe handling

and storage. The data presented here is for the non-deuterated form, THIP (Gaboxadol).

Table 3: Physicochemical Properties of THIP (Gaboxadol)

Property Value Reference

Chemical Formula C₆H₈N₂O₂ [1][8]

Molar Mass 140.14 g/mol [1][8]

Appearance Crystalline solid [6]

Melting Point 242-244 °C (decomposes) [7]

pKa (water, 25°C) 4.44 ± 0.03; 8.48 ± 0.04 [7]

Solubility

Soluble in DMSO (~20 mg/ml)

and PBS (pH 7.2, ~10 mg/ml).

Sparingly soluble in

dimethylformamide (~0.1

mg/ml).

[6]

Storage Temperature
Recommended: 4°C or -20°C

for long-term storage.
[3][6]

Stability
Stable for at least 4 years

when stored at -20°C.
[6]

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited are not publicly available.

However, a generalized methodology for determining acute oral toxicity (as per OECD

Guideline 423) would involve the administration of the substance to fasted animals, followed by

a period of observation for signs of toxicity and mortality to determine the LD50 value.
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Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to handling THIP-d4 is crucial to minimize exposure and risk. The

following workflow outlines the key steps for safe handling in a laboratory setting.
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Preparation

Handling

Post-Handling

1. Risk Assessment

2. Gather PPE

3. Prepare Workstation

4. Weighing

Proceed to handling

5. Dissolving

6. Experimentation

7. Decontaminate Surfaces

Experiment complete

8. Waste Disposal

9. Remove PPE

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of THIP-d4.
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Personal Protective Equipment (PPE)
To minimize exposure, the following PPE must be worn when handling THIP-d4:[3][9]

Eye Protection: Safety glasses with side shields or chemical safety goggles.[9]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[9]

Respiratory Protection: A NIOSH-approved respirator is recommended, especially when

handling the solid form where dust may be generated.[5]

Skin and Body Protection: A laboratory coat is mandatory.[5]

First Aid Measures
In the event of exposure, immediate action is critical.

Table 4: First Aid Measures for THIP (Gaboxadol) Exposure
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Exposure Route First Aid Procedure Reference

Inhalation

Remove victim to fresh air. If

breathing is difficult, provide

artificial respiration. Seek

immediate medical attention.

[3][5]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water. Remove contaminated

clothing. Seek medical

attention if irritation persists.

[3][5]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids open.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[3][5]

Ingestion

Wash out mouth with water. Do

NOT induce vomiting. Seek

immediate medical attention.

[3][5]

Spills and Disposal
Spill and Leak Procedures:

Containment: Prevent further leakage or spillage if it is safe to do so.[5]

Cleanup: Avoid generating dust. Carefully sweep up the solid material and place it into a

suitable, labeled container for disposal.[5][9] Ensure adequate ventilation.

Personal Precautions: Wear appropriate PPE as described in Section 6.

Disposal:
Dispose of THIP-d4 and any contaminated materials in accordance with all applicable local,

state, and federal regulations. This should be done through an approved waste disposal facility.
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[3]

Mechanism of Action: Signaling Pathway
THIP (Gaboxadol) is a potent and selective partial agonist of the GABA-A receptor.[1] It

primarily acts on extrasynaptic GABA-A receptors, which are often those containing δ subunits.

[2] Unlike benzodiazepines, which are positive allosteric modulators, THIP binds directly to the

same site as the endogenous neurotransmitter GABA, leading to the opening of the chloride

channel and neuronal hyperpolarization.

THIP-d4 (Gaboxadol)

Extrasynaptic
GABA-A Receptor (δ-subunit)

Binds to Orthosteric Site

Chloride (Cl⁻) Channel Opening

Induces

Neuronal Hyperpolarization

Leads to

Inhibition of Neurotransmission

Results in

Click to download full resolution via product page

Caption: Signaling pathway of THIP (Gaboxadol) at the GABA-A receptor.
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Storage and Stability
THIP-d4 should be stored in a tightly sealed container in a cool, well-ventilated area, protected

from light.[3][9] For long-term storage, temperatures of -20°C are recommended to ensure

stability.[6] Avoid contact with strong oxidizing agents, strong acids, and strong alkalis.[3] Under

recommended storage conditions, the compound is stable for at least four years.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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